Cas no 1804482-25-4 (6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804482-25-4
• MF: C₉H₇F₃IN₃O
• MW: 357.07106423378
• CID: 4836640
• Update Time: 2025-05-19

6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3IN3O/c10-9(11,12)17-7-3-5(4-15)16-8(13)6(7)1-2-14/h3H,1,4,15H2
• InChI Key： JOFJQTPIRUKAAC-UHFFFAOYSA-N
• SMILES： IC1=C(CC#N)C(=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.3
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile

Introduction to 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804482-25-4)

6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804482-25-4, is a pyridine derivative featuring a unique structural configuration that makes it particularly valuable for synthetic applications. The presence of an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, combined with a cyano functional group at the third position, endows this molecule with distinct chemical properties that are exploitable in the development of novel therapeutic agents.

The compound’s molecular structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is electron-deficient due to the presence of nitrogen, which enhances its reactivity and ability to participate in various chemical transformations. The aminomethyl group at the sixth position introduces a nucleophilic site, making the molecule susceptible to further functionalization through reactions such as nucleophilic substitution or coupling reactions. This feature is particularly useful in drug discovery pipelines where diversification of molecular structures is key to identifying compounds with improved pharmacological profiles.

The iodo substituent at the second position is another critical feature of this compound. Iodine atoms are well-known for their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are fundamental tools in organic synthesis and have been widely employed in the construction of complex molecular architectures. The trifluoromethoxy group at the fourth position adds another layer of reactivity, as trifluoromethoxy groups are known to enhance metabolic stability and binding affinity to biological targets. This makes the compound an attractive intermediate for the synthesis of molecules designed to interact with enzymes or receptors in a targeted manner.

The cyano group at the third position further contributes to the compound’s versatility. Cyano groups can be converted into other functional moieties through various chemical transformations, such as hydrolysis to carboxylic acids or reduction to amines. This adaptability allows researchers to fine-tune the properties of derived compounds to meet specific pharmacological requirements.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in numerous biological pathways. Pyridine derivatives have emerged as privileged scaffolds in this area due to their ability to mimic natural ligands and disrupt protein-protein interactions. The unique combination of functional groups in 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile positions it as a promising candidate for designing PPI modulators. For instance, the aminomethyl group can be used to link other pharmacophores, while the iodo and trifluoromethoxy groups can be leveraged for further derivatization through cross-coupling reactions.

Recent studies have highlighted the potential of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into drug candidates often leads to improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic degradation. The trifluoromethoxy group in this compound exemplifies such an application, as it is known to increase lipophilicity and binding affinity. Additionally, fluorinated compounds have shown promise in oncology due to their ability to modulate enzyme activity and interfere with signaling pathways involved in cancer progression.

The utility of this compound extends beyond academic research into industrial applications as well. Pharmaceutical companies are increasingly seeking novel building blocks for drug discovery programs, and compounds like 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile offer a rich source of inspiration. Its structural features make it suitable for generating libraries of diverse compounds through combinatorial chemistry or high-throughput screening approaches. By leveraging its reactivity, researchers can rapidly explore new chemical spaces and identify lead compounds with therapeutic potential.

In conclusion, 6-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804482-25-4) is a versatile and multifunctional compound that holds significant promise in pharmaceutical research and drug development. Its unique structural attributes enable it to serve as a valuable intermediate for synthesizing complex molecules with potential therapeutic applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in discovering new treatments for various diseases.